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Compound of Interest

Compound Name: DB28

cat. No.: B1227162

Essential Safety and Logistical Information for Researchers

This document provides detailed guidance on the proper disposal procedures for the chemical
compound DB28, identified as 3-([2,6-dioxo0-1,2,3,6-tetrahydropyrimidin-4-
yllformamido)propanoic acid. The information is intended for researchers, scientists, and drug
development professionals to ensure safe handling and disposal in a laboratory setting.

Chemical and Physical Properties of DB28

A comprehensive Safety Data Sheet (SDS) for DB28 is not publicly available. However, based
on information from chemical suppliers and data for structurally similar compounds, the
following properties have been identified.

Property Value

] 3-([2,6-dioxo0-1,2,3,6-tetrahydropyrimidin-4-
Chemical Name , o
yl[formamido)propanoic acid

Molecular Formula CsHoN30s
Molecular Weight 227.17 g/mol
CAS Number 16296-42-7

Note: A full hazard profile is not available. A structurally similar compound, 3-(6-methyl-2,4-
dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid, is classified as harmful if swallowed,
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causes skin and eye irritation, and may cause respiratory irritation.[1] It is recommended to
handle DB28 with similar precautions.

Experimental Protocols: Disposal of DB28

The following procedure outlines the recommended steps for the safe disposal of DB28 waste.
This protocol is based on general best practices for the disposal of hazardous laboratory
chemicals.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves (nitrile or neoprene) when handling DB28.

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any dust or aerosols.

e Have an emergency eyewash station and safety shower readily accessible.
2. Waste Segregation and Collection:
e Solid Waste:

o Collect any solid DB28 waste, including contaminated consumables (e.g., weigh boats,
pipette tips, gloves), in a dedicated, clearly labeled hazardous waste container.

o The container should be made of a compatible material (e.g., high-density polyethylene)
and have a secure, tight-fitting lid.

o Label the container as "Hazardous Waste: DB28, Solid" and include the full chemical
name.

e Liquid Waste:

o Collect any solutions containing DB28 in a dedicated, clearly labeled hazardous waste
container for liquid chemical waste.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/14245505
https://www.benchchem.com/product/b1227162?utm_src=pdf-body
https://www.benchchem.com/product/b1227162?utm_src=pdf-body
https://www.benchchem.com/product/b1227162?utm_src=pdf-body
https://www.benchchem.com/product/b1227162?utm_src=pdf-body
https://www.benchchem.com/product/b1227162?utm_src=pdf-body
https://www.benchchem.com/product/b1227162?utm_src=pdf-body
https://www.benchchem.com/product/b1227162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Do not mix DB28 waste with other chemical waste streams unless compatibility has been
confirmed.

o The container should be leak-proof and made of a compatible material.

o Label the container as "Hazardous Waste: DB28, Liquid" with the full chemical name and
approximate concentration.

3. Waste Storage:

o Store the sealed hazardous waste containers in a designated, secure, and well-ventilated
secondary containment area.

e The storage area should be away from incompatible chemicals, heat sources, and direct
sunlight.

e Maintain a log of the accumulated waste.
4. Disposal:

» All waste containing DB28 must be disposed of through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

» Do not dispose of DB28 down the drain or in regular trash.
» Follow all local, state, and federal regulations for hazardous waste disposal.

» Provide the waste disposal contractor with a completed hazardous waste manifest,
accurately describing the contents of the waste containers.

DB28 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of DB28.
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Caption: Workflow for the safe disposal of DB28 waste.

This information is intended to provide guidance and does not supersede the requirements of
your institution's EHS policies or local regulations. Always consult with your EHS department
for specific disposal instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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